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Compound of Interest

Compound Name: Benzene, [2-(methylthio)ethyl]-

Cat. No.: B3054268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide details the primary synthesis pathways for Benzene, [2-
(methylthio)ethyl]-, also known as phenethyl methyl sulfide. The document provides a

comprehensive overview of the synthetic routes, including detailed experimental protocols and

characterization data. The synthesis of this target molecule is generally approached via a two-

step process: the formation of a key intermediate, 2-phenylethanethiol, followed by its S-

methylation.

Core Synthesis Pathways
Two principal pathways have been identified for the synthesis of the crucial intermediate, 2-

phenylethanethiol. Both pathways utilize readily available starting materials and established

organic chemistry principles.

Pathway 1: Synthesis of 2-Phenylethanethiol via Thiourea

This classic method involves the reaction of a 2-phenylethyl halide (bromide or chloride) with

thiourea to form a thiouronium salt, which is subsequently hydrolyzed to yield the desired thiol.

Pathway 2: Synthesis of 2-Phenylethanethiol via Sodium Hydrosulfide

A more direct approach involves the nucleophilic substitution of a 2-phenylethyl halide with

sodium hydrosulfide. This method is often favored for its simplicity and scalability.
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Following the successful synthesis of 2-phenylethanethiol, the final step is the methylation of

the thiol group to yield Benzene, [2-(methylthio)ethyl]-.

Methylation of 2-Phenylethanethiol

The S-methylation of 2-phenylethanethiol can be achieved using various methylating agents. A

common and effective method is the reaction with methyl iodide in the presence of a base to

deprotonate the thiol, forming a more nucleophilic thiolate.

Experimental Protocols
Pathway 1: Synthesis of 2-Phenylethanethiol from 2-
Phenylethyl Bromide and Thiourea
Materials:

2-Phenylethyl bromide

Thiourea

95% Ethanol

5 N Sodium carbonate solution

2 N Hydrochloric acid

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask, a mixture of 1 mole of 2-phenylethyl bromide and 1.1 moles of

thiourea in 50 ml of 95% ethanol is refluxed for 6 hours.

Upon cooling, the resulting phenethylthiouronium salt crystallizes and is collected by

filtration.

The crude salt (1 mole) is transferred to a two-necked flask containing 300 ml of 5 N sodium

carbonate solution.
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The mixture is refluxed for 2 hours under a slow stream of nitrogen.

After cooling, the reaction mixture is acidified with 2 N hydrochloric acid.

The organic layer containing 2-phenylethanethiol is separated, dried over anhydrous

magnesium sulfate, and purified by vacuum distillation.

S-Methylation of 2-Phenylethanethiol with Methyl Iodide
Materials:

2-Phenylethanethiol

Methyl iodide

A suitable base (e.g., sodium hydroxide, sodium methoxide)

A suitable solvent (e.g., methanol, ethanol, DMF)

General Procedure:

2-Phenylethanethiol is dissolved in the chosen solvent in a reaction flask.

An equimolar amount of the base is added to the solution to generate the thiolate anion.

Methyl iodide is added to the reaction mixture, typically at room temperature.

The reaction is stirred until completion, which can be monitored by techniques such as thin-

layer chromatography (TLC).

Upon completion, the reaction is worked up by quenching with water and extracting the

product with an organic solvent.

The organic layer is washed, dried, and the solvent is removed under reduced pressure to

yield the crude product.

Purification is typically achieved by column chromatography or distillation.
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Data Presentation
Parameter 2-Phenylethanethiol

Benzene, [2-
(methylthio)ethyl]-

Molecular Formula C₈H₁₀S C₉H₁₂S

Molecular Weight 138.23 g/mol 152.26 g/mol

Boiling Point 105°C / 23 mmHg[1] Not explicitly found

Refractive Index (n_D) 1.5642[1] Not explicitly found

Yield (from 2-phenylethyl

bromide)
70%[1]

Dependent on methylation

efficiency

Mandatory Visualizations
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Caption: Synthesis of Benzene, [2-(methylthio)ethyl]- via the thiourea pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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